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Compound of Interest

Compound Name: 4-Ethoxybenzene-1,2-diamine

Cat. No.: B074564

An In-depth Technical Guide to 4-
Ethoxybenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Ethoxybenzene-1,2-diamine. It is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and other scientific
endeavors where this compound may be of interest.

Core Properties

4-Ethoxybenzene-1,2-diamine, also known as 3,4-diaminophenetole, is an aromatic amine
with the chemical formula CsH12N20. It presents as an off-white to gray solid.[1] This
compound is a key intermediate in the synthesis of various heterocyclic compounds, including
those with potential biological activity.

Physical Properties

The key physical properties of 4-Ethoxybenzene-1,2-diamine are summarized in the table
below for easy reference.
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Property Value Source
CAS Number 1197-37-1

Molecular Formula CsH12N20

Molecular Weight 152.19 g/mol

Appearance Off-white to gray solid [1]
Melting Point 71.5°C [2]
79-81 °C [1]

Boiling Point 295 °C [2]
274.67 °C (rough estimate) [1]

Very soluble in water; soluble

Solubility in ethanol, ethyl ether, and [2]
chloroform.
pKa 4.82 + 0.10 (Predicted) [1]
Refractive Index 1.4940 (estimate) [1]
_ 1.131 + 0.06 g/cm3 (20 °C, 760
Density [1]
Torr)

Chemical Properties

Property Value Source

1S/C8H12N20/c1-2-11-6-3-4-

InChl 7(9)8(10)5-6/h3-5H,2,9-
10H2,1H3
KLLREYQZEOLXHA-
InChl Key
UHFFFAOYSA-N
SMILES CCOclccc(N)c(N)cl
Storage 2-8°C, protect from light [1]
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Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Ethoxybenzene-1,2-diamine are not
readily available in the public domain. However, a general method can be inferred from the
synthesis of analogous compounds, which typically involves the reduction of the corresponding
nitroaniline.

General Synthesis of 4-Ethoxybenzene-1,2-diamine
(Generalized Protocol)

A common route to synthesize o-phenylenediamines is the reduction of the corresponding o-
nitroaniline. For 4-Ethoxybenzene-1,2-diamine, the starting material would be 4-Ethoxy-2-
nitroaniline.

Reaction:
4-Ethoxy-2-nitroaniline - 4-Ethoxybenzene-1,2-diamine

Reagents and Equipment:

4-Ethoxy-2-nitroaniline

» Reducing agent (e.g., Sodium borohydride with a catalyst like copper ferrite nanopatrticles, or
zinc dust in ethanol/alkali)

e Solvent (e.g., Water, Ethanol)

e Round-bottomed flask

e Stirrer

o Reflux condenser (if heating is required)

« Filtration apparatus

Rotary evaporator

Procedure:
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» Dissolve 4-Ethoxy-2-nitroaniline in a suitable solvent within the round-bottomed flask.

» Add the reducing agent portion-wise, controlling the reaction temperature as needed. The
reaction may be exothermic.

« Stir the reaction mixture at room temperature or under reflux for a time sufficient to ensure
complete conversion (monitoring by TLC is recommended).

» Upon completion, filter the reaction mixture to remove any solids (e.g., catalyst, excess zinc).
o Concentrate the filtrate under reduced pressure to remove the solvent.
e The crude product can be purified by recrystallization or column chromatography.

Disclaimer: This is a generalized protocol and requires optimization for specific laboratory
conditions.

Synthesis of Quinoxalines from 4-Ethoxybenzene-1,2-
diamine

4-Ethoxybenzene-1,2-diamine is a useful precursor for the synthesis of quinoxaline
derivatives, which are of interest in medicinal chemistry.

Reaction:
4-Ethoxybenzene-1,2-diamine + 1,2-Dicarbonyl compound - Substituted Quinoxaline

Reagents and Equipment:

4-Ethoxybenzene-1,2-diamine

A 1,2-dicarbonyl compound (e.g., benzil)

Catalyst (e.qg., pyridine, ammonium heptamolybdate tetrahydrate)

Solvent (e.g., THF, Ethanol/Water)

Round-bottomed flask
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e Magnetic stirrer

o Apparatus for work-up (separatory funnel, filtration equipment)

Procedure:

To a stirred mixture of the 1,2-dicarbonyl compound and the catalyst in the chosen solvent,
slowly add the 4-Ethoxybenzene-1,2-diamine at room temperature.[3]

o Continue stirring for the required time, monitoring the reaction progress by Thin Layer
Chromatography (TLC).[3]

e Once the reaction is complete, pour the mixture into water and extract the product with an
organic solvent like ethyl acetate.[3]

o Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate
it under reduced pressure to obtain the crude quinoxaline derivative.

» Further purification can be achieved by recrystallization or column chromatography.

Visualizations
General Synthesis Workflow
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General Synthesis Workflow for 4-Ethoxybenzene-1,2-diamine
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Caption: Generalized workflow for the synthesis of 4-Ethoxybenzene-1,2-diamine.

Quinoxaline Synthesis Workflow
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Workflow for Quinoxaline Synthesis

Reactants

4-Ethoxybenzene-1,2-diamine 1,2-Dicarbonyl Compound

Reaction

Catalytic Condensation
(e.g., Pyridine in THF)

Work-up & Purification
Y

Aqueous Work-up & Extraction

Y

Drying & Concentration

/

Purification
(Recrystallization or Chromatography)

Final F(roduct

Substituted Quinoxaline

Click to download full resolution via product page

Caption: Workflow for the synthesis of quinoxalines using 4-Ethoxybenzene-1,2-diamine.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing specific biological signaling
pathways in which 4-Ethoxybenzene-1,2-diamine is directly involved. Its primary documented
application is as a chemical intermediate in the synthesis of other compounds, such as
quinoxalines, which may then be investigated for their biological activities. Further research is
required to elucidate any direct biological roles of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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